![molecular formula C17H14N2O3S B1234285 (3E)-3-[[4-(methylamino)-3-nitrophenyl]methylidene]thiochromen-4-one](/img/structure/B1234285.png)
(3E)-3-[[4-(methylamino)-3-nitrophenyl]methylidene]thiochromen-4-one
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Overview
Description
3-[[4-(methylamino)-3-nitrophenyl]methylidene]-1-benzothiopyran-4-one is a thiochromane.
Scientific Research Applications
Synthesis Methods
One of the key research areas for this compound is its synthesis. For example, studies have explored the synthesis of thiophene derivatives, including 3-alkylamino-5-arylthiophenes with various substituents, a process that could be relevant to the synthesis of (3E)-3-[[4-(methylamino)-3-nitrophenyl]methylidene]thiochromen-4-one (Kim & Kim, 2000). Similarly, the study of reaction mechanisms in such syntheses offers insights into the production of complex thiophene derivatives (Korkmaz & Zora, 2020).
Biological Activities
A significant aspect of research on this compound involves examining its biological activities. For instance, studies have been conducted on the DNA-binding properties and biological activities of nitrosubstituted acyl thioureas, which are structurally related to this compound (Tahir et al., 2015). Additionally, the synthesis and biological evaluation of Schiff’s bases and azetidinones, as potential antidepressant and nootropic agents, have been explored, which could be relevant for understanding the neuroactive potential of similar compounds (Thomas et al., 2016).
Environmental Biodegradation
Environmental biodegradation is another area of interest. Research has been conducted on the chemotaxis and biodegradation of 3-methyl-4-nitrophenol by Ralstonia sp. SJ98, which is closely related to the breakdown of nitrophenyl compounds, providing insights into the environmental aspects of related compounds (Bhushan et al., 2000).
Molecular Structure and Properties
The study of molecular structure and properties is crucial. Research on the crystal structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]-benzenesulfonamide, which has similarities in structure, provides valuable insights into the properties and potential applications of such compounds (Al-Hourani et al., 2016).
Conformational Polymorphism
The study of conformational polymorphism in pharmaceutical solids is an essential aspect of research. Analysis of different polymorphic forms of similar compounds using solid-state NMR and electronic structure calculations can provide insights into the behavior of this compound in various states (Smith et al., 2006).
Properties
Molecular Formula |
C17H14N2O3S |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
(3E)-3-[[4-(methylamino)-3-nitrophenyl]methylidene]thiochromen-4-one |
InChI |
InChI=1S/C17H14N2O3S/c1-18-14-7-6-11(9-15(14)19(21)22)8-12-10-23-16-5-3-2-4-13(16)17(12)20/h2-9,18H,10H2,1H3/b12-8- |
InChI Key |
VELUJHIDYSOBEH-WQLSENKSSA-N |
Isomeric SMILES |
CNC1=C(C=C(C=C1)/C=C\2/CSC3=CC=CC=C3C2=O)[N+](=O)[O-] |
Canonical SMILES |
CNC1=C(C=C(C=C1)C=C2CSC3=CC=CC=C3C2=O)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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